![molecular formula C21H21NO4 B572509 3-Hydroxy-2-[3-hydroxy-4-(pyrrolidin-1-yl)phenyl]-6,7-dimethylchromen-4-one CAS No. 1353224-67-5](/img/structure/B572509.png)
3-Hydroxy-2-[3-hydroxy-4-(pyrrolidin-1-yl)phenyl]-6,7-dimethylchromen-4-one
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Description
The compound “3-Hydroxy-2-[3-hydroxy-4-(pyrrolidin-1-yl)phenyl]-6,7-dimethylchromen-4-one” is a complex organic molecule with a molecular weight of 351.4 . It contains a pyrrolidine ring, which is a five-membered ring with one nitrogen atom . The compound also contains two hydroxy groups and a chromen-4-one group .
Molecular Structure Analysis
The molecular structure of this compound is characterized by a pyrrolidine ring, two hydroxy groups, and a chromen-4-one group . The pyrrolidine ring contributes to the stereochemistry of the molecule and allows for efficient exploration of the pharmacophore space due to sp3-hybridization . The presence of the hydroxy groups and the chromen-4-one group likely contribute to the compound’s reactivity and biological activity.Physical and Chemical Properties Analysis
The compound has a molecular weight of 351.4 . Other physical and chemical properties, such as melting point, boiling point, and solubility, are not provided in the search results. These properties would likely depend on factors such as the compound’s molecular structure and the presence of functional groups.Scientific Research Applications
Pharmacophore Analysis in Drug Discovery
Research on various compounds, including those with pyrrolidine and hydroxycoumarin structures, emphasizes the importance of pharmacophore analysis for identifying active sites and predicting compound interactions with biological targets. Pyrrolidine, a key structural component of the compound, is utilized in medicinal chemistry to explore pharmacophore space, contribute to stereochemistry, and enhance three-dimensional coverage of molecules, potentially impacting drug design and discovery processes (Li Petri et al., 2021).
Hydroxycoumarin: Synthesis and Applications
Hydroxycoumarins, including 3-hydroxycoumarin derivatives, have been identified as significant due to their chemical, photochemical, and biological properties. These compounds serve as starting materials or precursors in various industries, demonstrating a wide range of applications from pharmaceuticals to agrochemicals. The synthesis methods, reactivity, and applications in biology highlight the versatility and potential of hydroxycoumarins in scientific research (Yoda, 2020).
Antioxidant Properties and Structure-Activity Relationships
The study of hydroxycinnamic acids, structurally related to hydroxycoumarins, elucidates the critical role of structural features in determining antioxidant activity. Modifications on the aromatic ring and the carboxylic function significantly influence activity, providing insights into optimizing the structures of related compounds for enhanced biological effects (Razzaghi-Asl et al., 2013).
Properties
IUPAC Name |
3-hydroxy-2-(3-hydroxy-4-pyrrolidin-1-ylphenyl)-6,7-dimethylchromen-4-one |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H21NO4/c1-12-9-15-18(10-13(12)2)26-21(20(25)19(15)24)14-5-6-16(17(23)11-14)22-7-3-4-8-22/h5-6,9-11,23,25H,3-4,7-8H2,1-2H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GZBMQCNHVIBXLU-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC2=C(C=C1C)OC(=C(C2=O)O)C3=CC(=C(C=C3)N4CCCC4)O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H21NO4 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30718929 |
Source
|
Record name | 3-Hydroxy-2-[3-hydroxy-4-(pyrrolidin-1-yl)phenyl]-6,7-dimethyl-4H-1-benzopyran-4-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30718929 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
351.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1353224-67-5 |
Source
|
Record name | 3-Hydroxy-2-[3-hydroxy-4-(1-pyrrolidinyl)phenyl]-6,7-dimethyl-4H-1-benzopyran-4-one | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1353224-67-5 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 3-Hydroxy-2-[3-hydroxy-4-(pyrrolidin-1-yl)phenyl]-6,7-dimethyl-4H-1-benzopyran-4-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30718929 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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